Pimpinellin Pimpinellin Pimpinellin is a furanocoumarin.
Pimpinellin is a natural product found in Heracleum dissectum, Angelica dahurica var. formosana, and other organisms with data available.
Pimpinellin is a furocoumarin. Furocoumarins, are phototoxic and photocarcinogenic. They intercalate DNA and photochemically induce mutations. Furocoumarins are botanical phytoalexins found to varying extents in a variety of vegetables and fruits, notably citrus fruits. The levels of furocoumarins present in our diets, while normally well below that causing evident acute phototoxicity, do cause pharmacologically relevant drug interactions. Some are particularly active against cytochrome P450s. For example, in humans, bergamottin and dihydroxybergamottin are responsible for the 'grapefruit juice effect', in which these furanocoumarins affect the metabolism of certain drugs.
Brand Name: Vulcanchem
CAS No.: 131-12-4
VCID: VC21339927
InChI: InChI=1S/C13H10O5/c1-15-11-7-3-4-9(14)18-10(7)8-5-6-17-12(8)13(11)16-2/h3-6H,1-2H3
SMILES: COC1=C(C2=C(C=CO2)C3=C1C=CC(=O)O3)OC
Molecular Formula: C13H10O5
Molecular Weight: 246.21 g/mol

Pimpinellin

CAS No.: 131-12-4

Cat. No.: VC21339927

Molecular Formula: C13H10O5

Molecular Weight: 246.21 g/mol

* For research use only. Not for human or veterinary use.

Pimpinellin - 131-12-4

Description Pimpinellin is a furanocoumarin.
Pimpinellin is a natural product found in Heracleum dissectum, Angelica dahurica var. formosana, and other organisms with data available.
Pimpinellin is a furocoumarin. Furocoumarins, are phototoxic and photocarcinogenic. They intercalate DNA and photochemically induce mutations. Furocoumarins are botanical phytoalexins found to varying extents in a variety of vegetables and fruits, notably citrus fruits. The levels of furocoumarins present in our diets, while normally well below that causing evident acute phototoxicity, do cause pharmacologically relevant drug interactions. Some are particularly active against cytochrome P450s. For example, in humans, bergamottin and dihydroxybergamottin are responsible for the 'grapefruit juice effect', in which these furanocoumarins affect the metabolism of certain drugs.
CAS No. 131-12-4
Molecular Formula C13H10O5
Molecular Weight 246.21 g/mol
IUPAC Name 5,6-dimethoxyfuro[2,3-h]chromen-2-one
Standard InChI InChI=1S/C13H10O5/c1-15-11-7-3-4-9(14)18-10(7)8-5-6-17-12(8)13(11)16-2/h3-6H,1-2H3
Standard InChI Key BQPRWZCEKZLBHL-UHFFFAOYSA-N
SMILES COC1=C(C2=C(C=CO2)C3=C1C=CC(=O)O3)OC
Canonical SMILES COC1=C(C2=C(C=CO2)C3=C1C=CC(=O)O3)OC
Boiling Point 441.0±45.0 °C(Predicted)
Colorform Off-white needles from methylene chloride/hexane
Yellowish needles
Melting Point 119 °C

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